Cas no 122481-67-8 (Ethanol, 2,2'-[(4,6-dimethoxy-1,3-phenylene)diimino]bis-)

Ethanol, 2,2'-[(4,6-dimethoxy-1,3-phenylene)diimino]bis- structure
122481-67-8 structure
Product Name:Ethanol, 2,2'-[(4,6-dimethoxy-1,3-phenylene)diimino]bis-
CAS No:122481-67-8
MF:C12H20N2O4
MW:256.298203468323
CID:1214924
PubChem ID:21895801
Update Time:2025-04-20

Ethanol, 2,2'-[(4,6-dimethoxy-1,3-phenylene)diimino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2'-[(4,6-dimethoxy-1,3-phenylene)diimino]bis-
    • 2-[5-(2-hydroxyethylamino)-2,4-dimethoxyanilino]ethanol
    • 122481-67-8
    • DTXSID70619608
    • SCHEMBL454595
    • 2,2'-[(4,6-Dimethoxy-1,3-phenylene)diazanediyl]di(ethan-1-ol)
    • Inchi: 1S/C12H20N2O4/c1-17-11-8-12(18-2)10(14-4-6-16)7-9(11)13-3-5-15/h7-8,13-16H,3-6H2,1-2H3
    • InChI Key: PDFQDTGOGSGZPN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1NCCO)NCCO)OC

Computed Properties

  • Exact Mass: 256.14230712g/mol
  • Monoisotopic Mass: 256.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83Ų
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